Cas no 112857-68-8 (2,4-Difluoro-3-methylbenzoic acid)

• Product Name: 2,4-Difluoro-3-methylbenzoic acid
• CAS No: 112857-68-8
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD03265223
• CID: 135930
• PubChem ID: 13986837
• Update Time: 2025-04-19

2,4-Difluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-methylbenzoic acid
• Benzoic acid,2,4-difluoro-3-methyl-
• 2,4,6-TRICHLOROPHENYL ISOCYANATE
• 2,4-Difluoro-3-methylbenzoate
• 3-Methyl-2,4-difluorobenzoic acid
• Benzoic acid,2,4-difluoro-3-methyl
• 2,4-Difluoro-3-methylbenzoicacid
• PubChem4943
• OCJDCFUHHBCTFI-UHFFFAOYSA-N
• FCH920984
• 2,4-difluoro-3-methyl-benzoic acid
• LF10805
• VZ22569
• AS05002
• AS01849
• Benzoic acid, 2,4-difluoro-3-methyl-
• SY046769
• AX8041189
• AB0034818
• ST2409113
• X9035
• EN300-7365739
• SCHEMBL1192063
• MFCD03265223
• 112857-68-8
• GS-4456
• AC-3955
• FT-0655362
• AKOS006345223
• DTXSID80553847

• MDL： MFCD03265223
• Inchi： 1S/C8H6F2O2/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： OCJDCFUHHBCTFI-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=C(C=1C)F

Computed Properties

• Exact Mass: 172.03400
• Monoisotopic Mass: 172.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2

Experimental Properties

• Boiling Point: 253.1℃ at 760 mmHg
• PSA: 37.30000
• LogP: 1.97140

2,4-Difluoro-3-methylbenzoic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Safety Term：S26-36